BENGHE Foundational & Exploratory

Check Availability & Pricing

Structural Elucidation & Spectroscopic Guide: 4-
Chloro-3-(4-methylpiperazin-1-yl)phenol

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

4-Chloro-3-(4-methylpiperazin-1-
Compound Name:

yl)phenol
CAS No.: 177489-11-1
Cat. No.: B2648831

Get Quote

\ J

CAS Number: 177489-11-1 Molecular Formula: C11H1sCIN20O Molecular Weight: 226.70 g/mol
Exact Mass: 226.0873

Executive Summary & Compound Significance

This technical guide provides a comprehensive spectroscopic profile for 4-Chloro-3-(4-
methylpiperazin-1-yl)phenol, a critical intermediate in the synthesis of bioactive kinase
inhibitors and antipsychotic agents. The molecule features a trisubstituted benzene core (1,3,4-
substitution pattern) combining an electron-donating phenolic hydroxyl, an electron-withdrawing

chlorine, and a basic

-methylpiperazine moiety.

Accurate characterization of this compound is challenging due to the zwitterionic potential of
the piperazine nitrogen and the phenolic proton, which necessitates specific solvent choices
(DMSO-

) for reliable NMR integration.
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Synthetic Context & Elucidation Workflow

Understanding the synthetic origin aids in anticipating impurities. This compound is typically
synthesized via Nucleophilic Aromatic Substitution (

) or Buchwald-Hartwig amination.

Diagram 1: Synthesis & Characterization Workflow
}

Caption: Logical workflow from synthetic precursors to multi-modal spectroscopic validation.

Mass Spectrometry (LC-MS) Data

Method: Electrospray lonization (ESI) in Positive Mode (

)

The mass spectrum provides the primary confirmation of the molecular weight and the
presence of the chlorine atom, which exhibits a distinct isotopic signature.

Key Diagnostic lons
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Relative .
lon Type m/z (Observed) Interpretation
Abundance
Protonated molecular
227.1 100% (Base Peak) ion (
Cl isotope).
Cl isotope peak. The
229.1 ~32% 3:1 ratio confirms one
Chlorine atom.
Sodium adduct
249.1 Variable (common in
unbuffered solvents).
Loss of Cl radical
Fragment 192.1 Low (rare in ESI, common
in EI).
Piperazine ring
Fragment 70.1 High fragment (
).

Fragmentation Pathway

The piperazine ring is the most fragile component under Collision-Induced Dissociation (CID).

Diagram 2: MS Fragmentation Logic
}

Caption: ESI(+) fragmentation pathway highlighting the diagnostic piperazine cleavage.

Infrared Spectroscopy (FT-IR)

Method: Attenuated Total Reflectance (ATR) on solid neat sample.
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The IR spectrum confirms the functional group integrity, specifically the phenol and the tertiary

amine.

Frequency (

Assignment Notes

)

Broad band. Indicates phenolic
3200-3500 O-H Stretch

hydroxyl (H-bonded).
28002950 C-H Stretch C-H from the methyl and

piperazine ring.

) Characteristic benzene ring

1580, 1490 C=C Aromatic ) )

skeletal vibrations.

Strong band, typical for
1240 C-O Stretch

phenols/aryl ethers.

Aliphatic amine stretch
1000-1100 C-N Stretch _ _

(piperazine).

Out-of-plane bending
750-850 C-ClI/ C-H Bending consistent with 1,3,4-

substitution.

Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-

is recommended over CDCI

. Reasoning: The phenolic proton is often broadened or invisible in CDCI
due to exchange. DMSO-

forms strong H-bonds, sharpening the OH signal and shifting it downfield (~9-10 ppm), allowing
for integration.

H NMR Data (400 MHz, DMSO- )
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The molecule has 15 protons.

Shift ( Coupling (
Mult. Integ. Assignment T
ppm) Hz) ogic

Structural

Phenolic

proton

9.65 s (br) 1H Ar-OH - (exchangeabl
e with D

0).

Ortho to ClI,
7.18 d 1H Ar-H5 8.6 meta to

piperazine.

Meta

coupling

(located
6.55 d 1H Ar-H2 2.8

between OH

and

Piperazine).

Ortho to OH,

6.42 dd 1H Ar-H6 8.6,2.8
meta to Cl.

Protons
.y adjacent to
2.95 t (br) 4H Pip-CH ; : ,
the aromatic

ring nitrogen.

Protons
. adjacent to
2.45 t (br) 4H Pip-CH :
the methyl

nitrogen.

Methyl group

2.22 s 3H N-CH - on the

piperazine.
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Technical Insight (The "Roofing" Effect): The piperazine protons often appear as two broad
triplets. In lower field instruments (300 MHz), these may merge into complex multiplets. The
protons adjacent to the aniline nitrogen (2.95 ppm) are more deshielded than those near the
methyl group (2.45 ppm) due to the resonance effect of the aromatic ring.

C NMR Data (100 MHz, DMSO-)

There are 11 unique carbon environments.

Shift (
Type Assighment

ppm)

C-OH (C1) - Deshielded by
156.8 Q

Oxygen.

C-N (C3) - Attached to
149.2 Q . .

Piperazine.
130.5 CH C5 - Ortho to Chlorine.
118.4 Q C-CI (C4) - Ipso carbon.
110.2 CH C6 - Ortho to OH.

C2 - Highly shielded (ortho to
104.5 CH

both OH and N).

Piperazine C (adjacent to
54.6 CH P (ad)

Methyl).

Piperazine C (adjacent to Ar-
49.8 CH P (Bd)

Ring).
45.7 CH N-Methyl carbon.

Purity & Quality Control Protocol

For research or drug development applications, confirming purity is essential before biological
testing.
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HPLC Condition: C18 Column (e.g., Agilent Zorbax), Mobile Phase A: Water + 0.1% Formic
Acid, B: Acetonitrile. Gradient 5% to 95% B over 10 min.

Detection: UV at 254 nm (aromatic absorption) and 210 nm.

Acceptance Criteria: Purity > 95% by area integration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Structural Elucidation & Spectroscopic Guide: 4-Chloro-
3-(4-methylpiperazin-1-yl)phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2648831/docs#structural-elucidation-spectroscopic-
guide-4-chloro-3-4-methylpiperazin-1-yl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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